Cas no 912284-82-3 (7-bromo-4-methyl-2,3-dihydro-1H-quinoxaline)

7-bromo-4-methyl-2,3-dihydro-1H-quinoxaline structure
912284-82-3 structure
Product Name:7-bromo-4-methyl-2,3-dihydro-1H-quinoxaline
CAS No:912284-82-3
MF:C9H11BrN2
MW:227.101041078568
MDL:MFCD21607986
CID:1032488
PubChem ID:59418738
Update Time:2025-04-20

7-bromo-4-methyl-2,3-dihydro-1H-quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1,2,3,4-tetrahydro-1-methyl-Quinoxaline
    • 6-Bromo-1-methyl-1,2,3,4-tetrahydroquinoxaline
    • 7-bromo-4-methyl-2,3-dihydro-1H-quinoxaline
    • DXGACWBAFPNXOZ-UHFFFAOYSA-N
    • 5236AC
    • SY100501
    • AK122540
    • ST2406407
    • 1-Methyl-6-bromo-1,2,3,4-tetrahydroquinoxaline
    • DTXSID90731937
    • DS-6714
    • CS-W006330
    • EN300-56985
    • AKOS016011477
    • 912284-82-3
    • SCHEMBL594937
    • Z871786644
    • O11534
    • AMY2058
    • MFCD21607986
    • A860575
    • 6-BROMO-1-METHYL-3,4-DIHYDRO-2H-QUINOXALINE
    • QUINOXALINE, 6-BROMO-1,2,3,4-TETRAHYDRO-1-METHYL-
    • CHEMBL5305964
    • DB-344072
    • MDL: MFCD21607986
    • Inchi: 1S/C9H11BrN2/c1-12-5-4-11-8-6-7(10)2-3-9(8)12/h2-3,6,11H,4-5H2,1H3
    • InChI Key: DXGACWBAFPNXOZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)NCCN2C

Computed Properties

  • Exact Mass: 226.01056g/mol
  • Monoisotopic Mass: 226.01056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3
  • XLogP3: 2.5

7-bromo-4-methyl-2,3-dihydro-1H-quinoxaline Pricemore >>

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